Cas no 1806860-70-7 (Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806860-70-7
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4900023
• Update Time: 2025-06-13

Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-8(16)3-6-4-15-5-7(14)9(6)10(11,12)13/h4-5H,2-3,14H2,1H3
• InChI Key： UKSLYSULFAEBAD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate

Research Brief on Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1806860-70-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1806860-70-7) has emerged as a promising intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals. This compound, characterized by its trifluoromethyl group and pyridine core, has garnered significant attention due to its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. Recent studies highlight its utility in the design of kinase inhibitors and modulators of protein-protein interactions, underscoring its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate as a key building block in the synthesis of selective JAK2 inhibitors. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, addressing challenges in previous generations of inhibitors. The research team employed a structure-activity relationship (SAR) approach, modifying the ethyl ester moiety to optimize pharmacokinetic properties, ultimately yielding candidates with improved oral bioavailability and reduced off-target effects.

Further investigations into its mechanism of action revealed that derivatives of this compound exhibit unique interactions with ATP-binding pockets of kinases, as evidenced by X-ray crystallography data. The electron-withdrawing nature of the trifluoromethyl group was shown to stabilize key hydrogen bonds, while the pyridine nitrogen participated in critical π-stacking interactions. These findings, published in ACS Chemical Biology, provide a structural basis for the rational design of next-generation kinase inhibitors with enhanced selectivity profiles.

In addition to its applications in kinase inhibitor development, recent patent filings (WO2023056789A1) describe the use of Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate in the synthesis of novel anti-inflammatory agents targeting the NLRP3 inflammasome. The compound's ability to serve as a versatile scaffold for introducing diverse pharmacophores has been particularly valuable in creating libraries of small molecules for high-throughput screening campaigns.

Ongoing research efforts are exploring the potential of this compound in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that appropriately functionalized derivatives can serve as warheads in PROTAC (Proteolysis Targeting Chimera) molecules, demonstrating activity against previously "undruggable" targets in oncology. The unique physicochemical properties imparted by the trifluoromethyl group appear to confer advantages in cellular permeability and ternary complex formation.

From a synthetic chemistry perspective, recent advances in the scalable production of Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate have been reported, addressing previous challenges in regioselective functionalization of the pyridine ring. A 2024 Organic Process Research & Development publication details a continuous flow chemistry approach that improves yield and reduces byproduct formation, potentially enabling broader adoption of this intermediate in industrial pharmaceutical applications.

As research progresses, the safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of derivatives based on this scaffold continue to be evaluated. Recent toxicological studies suggest that proper modification of the ester functionality can significantly influence metabolic stability, with some analogs showing favorable profiles in preclinical species. These findings position Ethyl 3-amino-4-(trifluoromethyl)pyridine-5-acetate as a valuable starting point for the development of clinical candidates across multiple therapeutic areas.